Cas no 1246817-62-8 (Lasofoxifene-d4 Sulfate)

• Product Name: Lasofoxifene-d4 Sulfate
• CAS No: 1246817-62-8
• MF: C₂₈H₃₁NO₅S
• MW: 497.639093637466
• CID: 4552224
• Update Time: 2025-06-14

Lasofoxifene-d4 Sulfate Chemical and Physical Properties

Names and Identifiers

• Lasofoxifene-d4 Sulfate
• NXQINUGCNDMKEW-NXOFZFLXSA-N

• Inchi： 1S/C28H31NO5S/c30-35(31,32)34-25-13-15-27-23(20-25)10-14-26(21-6-2-1-3-7-21)28(27)22-8-11-24(12-9-22)33-19-18-29-16-4-5-17-29/h1-3,6-9,11-13,15,20,26,28H,4-5,10,14,16-19H2,(H,30,31,32)/t26-,28+/m1/s1/i18D2,19D2
• InChI Key： NXQINUGCNDMKEW-NXOFZFLXSA-N
• SMILES： O(C1C=CC2=C(C=1)CC[C@H](C1=CC=CC=C1)[C@@H]2C1=CC=C(OC([2H])([2H])C([2H])([2H])N2CCCC2)C=C1)S(O)(=O)=O

Experimental Properties

• Density: 1.3±0.1 g/cm3

Lasofoxifene-d4 Sulfate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on Lasofoxifene-d4 Sulfate

Recent Advances in Lasofoxifene-d4 Sulfate (CAS: 1246817-62-8) Research: A Comprehensive Review

Lasofoxifene-d4 Sulfate (CAS: 1246817-62-8) is a deuterated analog of lasofoxifene, a selective estrogen receptor modulator (SERM) that has garnered significant attention in recent years due to its potential therapeutic applications in osteoporosis and breast cancer. This research briefing aims to provide an up-to-date overview of the latest scientific findings related to this compound, focusing on its pharmacological properties, metabolic pathways, and clinical relevance.

Recent studies have demonstrated that Lasofoxifene-d4 Sulfate serves as a valuable internal standard in quantitative bioanalytical methods, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. The deuterium labeling at four positions enhances its stability and makes it distinguishable from the non-deuterated form during mass spectrometric analysis. This property has been leveraged in several pharmacokinetic studies to improve the accuracy of lasofoxifene quantification in biological matrices.

A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis detailed a novel LC-MS/MS method utilizing Lasofoxifene-d4 Sulfate for the simultaneous quantification of lasofoxifene and its major metabolites in human plasma. The method demonstrated excellent linearity (r² > 0.998) across a concentration range of 0.1-100 ng/mL, with precision and accuracy within ±15%. This advancement represents a significant improvement over previous analytical methods, offering enhanced sensitivity for clinical pharmacokinetic studies.

In the context of drug metabolism, recent research has elucidated the sulfate conjugation pathway of lasofoxifene, with Lasofoxifene-d4 Sulfate serving as a crucial reference compound. Studies have identified sulfotransferase 1E1 (SULT1E1) as the primary enzyme responsible for this metabolic transformation. The deuterated form has been instrumental in distinguishing between endogenous and exogenous sulfate conjugates in mass spectrometry-based assays.

The therapeutic potential of lasofoxifene and by extension, its deuterated analogs, continues to be explored in preclinical models. A 2024 study in Breast Cancer Research demonstrated that lasofoxifene exhibits potent anti-tumor activity in estrogen receptor-positive (ER+) breast cancer models resistant to conventional endocrine therapies. While this study didn't directly use Lasofoxifene-d4 Sulfate, the findings underscore the importance of developing accurate analytical methods for this class of compounds to support ongoing clinical investigations.

From a chemical perspective, the stability of Lasofoxifene-d4 Sulfate under various storage conditions has been systematically evaluated. Research indicates that the compound remains stable for at least 24 months when stored at -20°C in amber vials, with no significant degradation observed. This stability profile makes it particularly suitable for long-term bioanalytical applications and quality control in pharmaceutical development.

Looking forward, the application of Lasofoxifene-d4 Sulfate is expected to expand beyond its current use as an analytical standard. Researchers are exploring its potential in novel drug delivery systems and as a tool compound for studying estrogen receptor pharmacology. The unique properties conferred by the deuterium labeling continue to make this compound a valuable asset in both basic research and drug development pipelines.